(1,4-Dimethyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-prop-2-ynylpiperidin-4-yl)methanone

• IUPAC Name: (1,4-dimethyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-prop-2-ynylpiperidin-4-yl)methanone
• InChI: InChI=1S/C20H27N3O/c1-4-12-22-14-10-17(11-15-22)20(24)23-16(2)9-13-21(3)18-7-5-6-8-19(18)23/h1,5-8,16-17H,9-15H2,2-3H3
• InChI Key: UBFKFUMITCTDBO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C2=CC=CC=C2N1C(=O)C3CCN(CC3)CC#C)C
• Molecular Formula: C20H27N3O
• Molecular Weight: 325.4 g/mol
• CAS No.: 1436094-40-4

Description

(1,4-Dimethyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-prop-2-ynylpiperidin-4-yl)methanone is a useful research compound. Its molecular formula is C20H27N3O and its molecular weight is 325.456. The purity is usually 95%.
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Scientific Research Applications

Phototransformation Studies

The compound has been involved in studies focusing on the phototransformations of oxadiazepinones. Notable research by Lohray and George (1961) examined the irradiation of similar compounds in various solvents, revealing complex reaction pathways and the formation of diverse products. This study provides insights into the photochemical behavior and potential applications of related benzodiazepine derivatives in the field of photochemistry and material sciences (Lohray & George, 1961).

Anticonvulsant Activity and Synthesis

Research has been conducted on the synthesis and anticonvulsant activity of compounds similar to (1,4-Dimethyl-3,4-dihydro-2H-1,5-benzodiazepin-5-yl)-(1-prop-2-ynylpiperidin-4-yl)methanone. Chaudhari, Pathak, and Hussain (2022) synthesized a series of 1,5-benzothiazepine derivatives and evaluated their anticonvulsant activity and safety profiles, highlighting the potential of these compounds in developing new treatments for convulsive disorders (Chaudhari, Pathak, & Hussain, 2022).

Structural and Spectroscopic Analysis

Significant work has been done in the structural characterization and analysis of benzodiazepine derivatives. Studies by Solomko et al. (1990) and McCauley and Brodbelt (1993) focused on the synthesis, mass spectra, and ion-molecule reactions of benzodiazepines, providing crucial information on the molecular structure, stability, and chemical behavior of these compounds (Solomko et al., 1990) (McCauley & Brodbelt, 1993).